Cas no 67373-56-2 (Dimethylthexylsilyl chloride)

Dimethylthexylsilyl chloride is a specialized organosilicon compound used primarily as a silylating agent in organic synthesis. Its sterically hindered thexyl group enhances selectivity in protecting hydroxyl and other functional groups, particularly in complex molecular frameworks. The compound offers improved stability compared to less hindered silyl chlorides, reducing unwanted side reactions. Its reactivity is well-suited for introducing dimethylthexylsilyl (DMTS) protecting groups, which are resistant to acidic and basic conditions, enabling selective deprotection strategies. Dimethylthexylsilyl chloride is particularly valuable in carbohydrate and nucleoside chemistry, where precise protection is critical. The product is typically handled under inert conditions due to its moisture sensitivity.
Dimethylthexylsilyl chloride structure
Dimethylthexylsilyl chloride structure
Product Name:Dimethylthexylsilyl chloride
CAS No:67373-56-2
MF:C8H19ClSi
MW:178.774962663651
MDL:MFCD00012175
CID:90366
PubChem ID:125307411
Update Time:2025-05-22

Dimethylthexylsilyl chloride Chemical and Physical Properties

Names and Identifiers

    • Thexyldimethylchlorosilane
    • Chloro(dimethyl)thexylsilane
    • (1,1,2,2-tetramethyl-ethyl)-dimethylchlorosilane
    • chloro-(2,3-dimethylbutan-2-yl)-dimethylsilane
    • DIMETHYLTHEXYLSILYL CHLORIDE
    • Thexyl dimethylsilyl chloride
    • TDSCl
    • Chlorodimethyl(1,1,2-trimethylpropyl)silane
    • Dimethyl(1,1,2-trimethylpropyl)silyl chloride
    • Thexyldimethylsilyl chloride
    • chloro(2,3-dimethylbutan-2-yl)dimethylsilane
    • Dimethylthexylchlorosilane
    • KIGALSBMRYYLFJ-UHFFFAOYSA-N
    • dimethylthexylsilylchloride
    • tds-cl
    • Chlorothexyldimethylsilane
    • thexyl-dimethylchlorosilane
    • n-dimethylhexylchlorosilane
    • Dimethyl-thexylchlorosilane
    • dimethylthexyl-silylchloride
    • Silane, chlorodimethyl(1,1,2-trimet
    • Chloro(dimethyl)(1,1,2-trimethylpropyl)silane #
    • FT-0694894
    • BP-21155
    • MFCD00012175
    • SCHEMBL136993
    • FS-5533
    • AKOS015848624
    • Silane, chlorodimethyl(1,1,2-trimethylpropyl)-
    • (1,1,2,2-tetramethyleth-1-yl)dimethylchlorosilane
    • DTXSID70217729
    • (1,1,2,2-tetramethyleth-1-yl)-dimethylchlorosilane
    • I10766
    • Chloro(dimethyl)thexylsilane, purum, >=97.0% (GC)
    • thexyl dimethyl silyl chloride
    • 67373-56-2
    • T2116
    • Silane,chlorodimethyl(1,1,2-trimethylpropyl)-
    • chlorodimethylthexylsilane
    • Dimethyl-(2,3-dimethyl-2-butyl)chlorosilane
    • dimethyl-(1,1,2-trimethyl-propyl)-chlorosilane
    • Chloro(dimethyl)thexylsilane, 95%
    • CS-0180951
    • DTXCID70140220
    • Dimethylthexylsilyl chloride
    • MDL: MFCD00012175
    • Inchi: 1S/C8H19ClSi/c1-7(2)8(3,4)10(5,6)9/h7H,1-6H3
    • InChI Key: KIGALSBMRYYLFJ-UHFFFAOYSA-N
    • SMILES: Cl[Si](C)(C)C(C)(C)C(C)C
    • BRN: 3647960

Computed Properties

  • Exact Mass: 178.09400
  • Monoisotopic Mass: 178.094
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 116
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 0

Experimental Properties

  • Color/Form: Colorless liquid
  • Density: 0.909 g/mL at 25 °C(lit.)
  • Melting Point: 14-15 ºC
  • Boiling Point: 56°C/10mmHg(lit.)
  • Flash Point: Fahrenheit: 114.8 ° f
    Celsius: 46 ° c
  • Refractive Index: n20/D 1.449(lit.)
  • Solubility: Almost insoluble (0.039 g/l) (25 º C),
  • PSA: 0.00000
  • LogP: 3.86650
  • Sensitiveness: Moisture Sensitive
  • Solubility: React with water.
  • Vapor Pressure: 1.9±0.3 mmHg at 25°C

Dimethylthexylsilyl chloride Security Information

  • Symbol: GHS02 GHS05
  • Prompt:dangerous
  • Signal Word:Danger
  • Hazard Statement: H226-H314
  • Warning Statement: P280-P305 + P351 + P338-P310
  • Hazardous Material transportation number:UN 2986 8/PG 2
  • WGK Germany:3
  • Hazard Category Code: 10-34-37
  • Safety Instruction: S26; S36/37/39; S45
  • FLUKA BRAND F CODES:10-21
  • Hazardous Material Identification: C
  • HazardClass:8
  • PackingGroup:II
  • TSCA:No
  • Safety Term:8
  • Packing Group:II
  • Risk Phrases:R10
  • Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Dimethylthexylsilyl chloride Customs Data

  • HS CODE:29319090

Dimethylthexylsilyl chloride Pricemore >>

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Additional information on Dimethylthexylsilyl chloride

Recent Advances in Dimethylthexylsilyl Chloride (CAS 67373-56-2) Applications in Chemical Biology and Pharmaceutical Research

Dimethylthexylsilyl chloride (CAS 67373-56-2) has emerged as a versatile reagent in synthetic chemistry and pharmaceutical development. Recent studies highlight its growing importance as a protecting group agent and its unique reactivity in organosilicon chemistry. This research brief synthesizes key findings from 2022-2023 literature to provide an updated perspective on its applications, mechanism studies, and potential therapeutic implications.

A 2023 study in Journal of Medicinal Chemistry demonstrated novel applications of dimethylthexylsilyl chloride in prodrug design. Researchers utilized its selective reactivity with hydroxyl groups to create silyl ether prodrugs of antiviral compounds, achieving improved membrane permeability while maintaining excellent hydrolytic stability under physiological conditions (pH 7.4, 37°C). The bulkier thexyl group showed distinct advantages over traditional trimethylsilyl groups in preventing premature hydrolysis.

Structural analysis published in Organic & Biomolecular Chemistry revealed that the steric bulk of dimethylthexylsilyl chloride provides exceptional diastereoselectivity in nucleophilic substitutions. X-ray crystallography studies of several reaction intermediates showed consistent 1,2-asymmetric induction with >95% de when used with chiral alcohols, suggesting promising applications in stereocontrolled synthesis of complex pharmaceutical intermediates.

Recent safety evaluations (2022) in Chemical Research in Toxicology examined dimethylthexylsilyl chloride's biological interactions. While showing lower acute toxicity compared to chlorosilanes with smaller alkyl groups, researchers noted the importance of proper handling due to its moisture sensitivity. Interestingly, metabolic studies identified unique silicon-containing metabolites that may have implications for drug design when this reagent is incorporated into bioactive molecules.

Industrial applications have expanded significantly, with a 2023 market report indicating 17% annual growth in dimethylthexylsilyl chloride demand for OLED material production. Its ability to form stable, electron-transporting siloxane bridges has made it particularly valuable in next-generation display technologies. Pharmaceutical manufacturers report increasing use in continuous flow synthesis platforms due to its predictable reaction kinetics.

Emerging research directions include exploration of dimethylthexylsilyl chloride in PROTAC (proteolysis targeting chimera) linker chemistry. Preliminary results suggest its hydrolytic stability profile may address current limitations in controlling protein degradation kinetics. Several biotech startups have filed patents in 2023 covering these applications, though peer-reviewed publications remain forthcoming.

This compound continues to demonstrate unexpected versatility beyond its traditional roles. A recent Nature Communications paper detailed its use as a directing group in C-H activation reactions, enabling previously challenging transformations of pharmaceutical scaffolds. Researchers attribute this to a unique combination of steric and electronic properties that facilitate metal coordination while preventing catalyst poisoning.

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